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Compound of Interest

Compound Name: Tws119

Cat. No.: B1663528

TWS119 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with detailed
information on the solubility of TWS119 in DMSO and other organic solvents, along with
troubleshooting tips and experimental protocols.

Frequently Asked Questions (FAQSs)
Q1: What is the best solvent for dissolving TWS119?
Al: Dimethyl sulfoxide (DMSO) is the recommended solvent for achieving the highest solubility

of TWS119.[1][2][3][4][5] For aqueous-based in vivo studies, co-solvent systems are required
as TWS119 is insoluble in water.[1][2][6]

Q2: | am having trouble dissolving TWS119 in DMSO. What could be the issue?

A2: Difficulty in dissolving TWS119 in DMSO can often be attributed to the quality of the
solvent. DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This absorbed
water can significantly reduce the solubility of TWS119.[1][2] Always use fresh, anhydrous, or
newly opened DMSO for the best results.

Q3: Can | heat the solution to improve solubility?

A3: Gentle warming can aid dissolution. For instance, heating the solution to 37°C along with
sonication in an ultrasonic bath can help increase solubility.[7] However, avoid excessive or
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prolonged heating, which could potentially degrade the compound.
Q4: How should I store my TWS119 stock solution?

A4: To maintain the stability and activity of TWS119, stock solutions should be aliquoted into
single-use volumes to prevent repeated freeze-thaw cycles. Store these aliquots at -80°C for
long-term storage (up to 1 year) or at -20°C for shorter periods (1 to 6 months).[1][2][6]

Q5: What is the mechanism of action for TWS119?

A5: TWS119 is a potent and specific inhibitor of Glycogen Synthase Kinase-33 (GSK-3[3), with
an 1C50 of 30 nM.[1][2][5][8] By inhibiting GSK-3[3, TWS119 prevents the phosphorylation and
subsequent degradation of B-catenin. This allows (-catenin to accumulate and translocate to
the nucleus, where it activates the Tcf/Lef family of transcription factors, effectively activating
the canonical Wnt signaling pathway.[1][3][9]

Solubility Data

The solubility of TWS119 can vary between different suppliers and batches. The data below is
compiled from publicly available information. It is always recommended to perform a small-
scale solubility test with your specific batch.
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Concentration

Molar

Solvent Concentration Notes
(mg/mL)
(mM)
Fresh, anhydrous
DMSO is critical for
DMSO 20 - 64 mg/mL[1][4][7] 62.8 - 201.0 mM[1] _ .
maximum solubility.[1]
[2]
N,N-
DMF 20 mg/mL[4][7] ~62.8 mM ) )
Dimethylformamide
0.3 - 1.59 mg/mL[4][5] S
Ethanol 7] 0.94 - 5.0 mM[5] Solubility is limited.
Insoluble even with
Insoluble (<0.1 _
Water - warming and

mg/mL)[1][2][6]

sonication.[6]

DMSO:PBS (pH 7.2)

Significant

1:1) 0.5 mg/mL[4] ~1.57 mM precipitation may
| occur.
Requires co-solvents
10% DMSO in like PEG300 or SBE-
_ >2.5 mg/mL[6] >7.85 mM o
Saline/Buffer B-CD for in vivo use.
[6]
Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound won't dissolve

completely in DMSO.

1. Moisture in DMSO: DMSO is
hygroscopic and absorbed
water reduces solubility.[1][2]2.
Concentration too high: The
desired concentration exceeds

the solubility limit.

1. Use a fresh, unopened
bottle of anhydrous (or
molecular biology grade)
DMSO.2. Check the solubility
table and recalculate to a
lower concentration. Add more

solvent if necessary.

Precipitate forms after adding

to aqueous buffer/media.

1. Poor aqueous solubility:
TWS119 is insoluble in water.
[1]2. Final DMSO
concentration too low: The
amount of DMSO in the final
solution is insufficient to keep
TWS119 dissolved.

1. This is expected. The goal is
to create a fine suspension or
to ensure the final
concentration is low enough to
remain soluble.2. Ensure the
final DMSO concentration in
your cell culture medium does
not exceed 0.1-0.5% to avoid
solvent toxicity, while being
sufficient to maintain solubility

at your working concentration.

Stock solution appears cloudy

after freeze-thaw cycle.

Precipitation: The compound
may have precipitated out of
solution during freezing or

thawing.

1. Warm the vial to 37°C and
vortex or sonicate briefly to
redissolve the compound.[7]2.
To avoid this, prepare single-

use aliquots.

Experimental Protocols & Workflows
Protocol 1: Preparation of a 20 mM TWS119 Stock

Solution in DMSO

This protocol describes how to prepare a high-concentration stock solution for long-term

storage.

Materials:
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e TWS119 powder (MW: 318.33 g/mol )

e Anhydrous, sterile DMSO

 Sterile microcentrifuge tubes

Procedure:

e Weigh the Compound: Accurately weigh out 1 mg of TWS119 powder.

e Calculate Solvent Volume: To make a 20 mM stock solution from 1 mg of TWS119, you will
need:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
o Volume (pL) = (0.001 g / (0.020 mol/L * 318.33 g/mol )) * 1,000,000 pL/L
o Volume = 157.1 pL of DMSO
 Dissolution: Add 157.1 pL of anhydrous DMSO to the vial containing the TWS119 powder.

e Mixing: Vortex thoroughly until the powder is completely dissolved. If needed, gently warm
the tube to 37°C and sonicate for 5-10 minutes.

» Aliquoting & Storage: Dispense the solution into single-use, sterile aliquots. Store at -80°C.

TWS119 Solution Preparation Workflow

The following diagram illustrates the decision-making process for preparing TWS119 solutions.
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Workflow for preparing TWS119 stock and working solutions.
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TWS119 Mechanism of Action: Wnt/-Catenin
Pathway

TWS119 functions as a potent activator of the canonical Wnt signaling pathway by inhibiting
GSK-3[. The diagram below outlines this mechanism.
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TWS119 inhibits GSK-3[3, leading to B-catenin stabilization and Wnt pathway activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.selleckchem.com/products/TWS119.html
https://www.medchemexpress.com/TWS119.html
https://www.cellgs.com/products/tws119.html
https://www.caymanchem.com/product/10011251/tws119
https://www.tocris.com/products/tws-119_7405
https://www.lifetechindia.com/pdf/HY-10590.pdf
https://www.glpbio.com/kr/tws119.html
https://www.stemcell.com/products/tws119.html
https://pubmed.ncbi.nlm.nih.gov/29877972/
https://pubmed.ncbi.nlm.nih.gov/29877972/
https://www.benchchem.com/product/b1663528#tws119-solubility-in-dmso-and-other-organic-solvents
https://www.benchchem.com/product/b1663528#tws119-solubility-in-dmso-and-other-organic-solvents
https://www.benchchem.com/product/b1663528#tws119-solubility-in-dmso-and-other-organic-solvents
https://www.benchchem.com/product/b1663528#tws119-solubility-in-dmso-and-other-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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